Cas no 82243-07-0 (1,3,4-Thiadiazole, 2-(4-chlorophenyl)-2,3-dihydro-5-phenyl-)

• Product name: 1,3,4-Thiadiazole, 2-(4-chlorophenyl)-2,3-dihydro-5-phenyl-
• CAS No: 82243-07-0
• MF: C₁₄H₁₁N₂SCl
• MW: 274.769
• CID: 4203059
• PubChem ID: 2861132

1,3,4-Thiadiazole, 2-(4-chlorophenyl)-2,3-dihydro-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazole, 2-(4-chlorophenyl)-2,3-dihydro-5-phenyl-
• AB00093093-01
• CBMicro_027794
• AKOS024368788
• BIM-0027814.P001
• US9034574, XXI
• SCHEMBL12692361
• 2-(4-chlorophenyl)-5-phenyl-2,3-dihydro-1,3,4-thiadiazole
• BDBM158511
• CHEMBL3687966
• 82243-07-0

• Inchi： InChI=1S/C14H11ClN2S/c15-12-8-6-11(7-9-12)14-17-16-13(18-14)10-4-2-1-3-5-10/h1-9,14,17H
• InChI Key： FJPCKWLGUUDTOP-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 274.0331472Da
• Monoisotopic Mass: 274.0331472Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų
• XLogP3: 4.7